N-(4-acetylphenyl)-2-(2,4-dibromophenoxy)propanamide

• Molecular Formula: C17H15Br2NO3
• Molecular Weight: 441.1 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-(2,4-dibromophenoxy)propanamide
• InChI: InChI=1S/C17H15Br2NO3/c1-10(21)12-3-6-14(7-4-12)20-17(22)11(2)23-16-8-5-13(18)9-15(16)19/h3-9,11H,1-2H3,(H,20,22)
• InChI Key: USVVKWRTLSEAIW-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)C)OC2=C(C=C(C=C2)Br)Br

Description

N-(4-acetylphenyl)-2-(2,4-dibromophenoxy)propanamide is a chemical compound that is widely used in scientific research due to its unique properties. This compound is also known as A-769662 and is a potent activator of AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis and is involved in various biological processes such as glucose uptake, lipid metabolism, and autophagy.

Mechanism of Action

A-769662 activates AMPK by binding to the AMPK β1 subunit. This binding leads to conformational changes in the AMPK complex, which results in its activation. Once activated, AMPK promotes various cellular processes such as glucose uptake, lipid metabolism, and autophagy. A-769662 has also been shown to activate AMPK independently of the upstream kinase LKB1, which is the primary activator of AMPK.
Biochemical and Physiological Effects:
A-769662 has been shown to have various biochemical and physiological effects. This compound has been shown to increase glucose uptake in skeletal muscle cells, promote fatty acid oxidation in liver cells, and reduce inflammation in adipose tissue. A-769662 has also been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

A-769662 has several advantages for lab experiments. This compound is a potent activator of AMPK and has been shown to have consistent effects across different cell types and animal models. A-769662 is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to using A-769662 in lab experiments. This compound has been shown to have off-target effects on other enzymes such as protein kinase A and protein kinase C. A-769662 can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on A-769662. One area of interest is understanding the molecular mechanisms of its off-target effects on other enzymes. Another area of interest is exploring the therapeutic potential of A-769662 in various diseases such as cancer and neurodegenerative disorders. Additionally, there is a need for developing more specific and potent activators of AMPK that do not have off-target effects.

Synthesis Methods

The synthesis of A-769662 involves a multi-step process that starts with the reaction of 4-acetylphenol and 2,4-dibromophenol to form 4-acetyl-2,4-dibromophenol. This intermediate is then reacted with 2-bromoethylamine hydrochloride to form N-(4-acetylphenyl)-2-(2,4-dibromophenoxy)ethylamine. Finally, this compound is reacted with propionyl chloride to form N-(4-acetylphenyl)-2-(2,4-dibromophenoxy)propanamide, which is the final product.

Scientific Research Applications

A-769662 has been extensively used in scientific research due to its ability to activate AMPK. This compound has been shown to have various biological effects such as increasing glucose uptake, promoting fatty acid oxidation, and reducing inflammation. A-769662 has also been shown to have potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders.